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Compound of Interest

Compound Name: Dimethyl cyanocarbonimidate
CAS No.: 24771-25-3
Cat. No.: B1607175
Get Quote
. J

Part 1: Executive Safety Summary

Immediate Action Required:

¢ Segregation: Isolate from acids and strong oxidizers immediately. Acidic contact may liberate
Hydrogen Cyanide (HCN) gas.

o Labeling: Mark all containers clearly: "Warning: N-Cyanocarbonimidate. Potential Sensitizer.
[1][2][3] Do Not Acidify."

» Disposal Route:High-Temperature Incineration is the only authorized disposal method. Do
not sewer.
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Parameter Critical Status

CAS Number 38215-52-8

] Solid (low melting) or viscous liquid (purity
Physical State
dependent)

Skin Sensitization, Irritant, Potential HCN

Primary Hazard
Precursor

Waste Class Hazardous Organic (Nitrogenous)

. _ Acids, Strong Oxidizers, Amines (uncontrolled
Incompatible With )
reaction)

Part 2: Technical Profile & Hazard Logic
The Mechanism of Hazard

Dimethyl cyanocarbonimidate features an N-cyano group (

) attached to an imidate core. Unlike simple aliphatic nitriles (R-CN), the electron-withdrawing
nature of the imidate oxygen atoms makes the central carbon highly electrophilic.

o Sensitization Risk: The electrophilic carbon reacts readily with nucleophilic amino groups on
skin proteins (haptenization), leading to severe contact dermatitis or systemic sensitization
upon repeated exposure.

o Cyanide Potential: While the

bond is more stable than inorganic cyanides, hydrolysis under acidic conditions (pH < 4) or
thermal decomposition can cleave this bond, releasing HCN.

o Thermal Instability: As an imidate, it can undergo rearrangement or decomposition at
elevated temperatures, releasing toxic nitrogen oxides (NOx) and methyl isocyanate-like
fragments.

Physicochemical Data Table
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Property Value | Characteristic Operational Implication

High Nitrogen content requires

Molecular Formula L .
scrubber during incineration.

Molecular Weight 114.10 g/mol
- ) Volatile enough to generate
Boiling Point ~136°C (at 760 mmHQ) )
hazardous vapors if heated.
] ] Combustible but not
Flash Point >110°C (Estimated)
Flammable (Class IlIB).
B Soluble in organic solvents Use organic compatible
Solubility )
(MeOH, DCM) absorbents for spills.

Part 3: Safe Handling Protocols
Engineering Controls

» Primary Barrier: Handle exclusively inside a certified chemical fume hood.
 Airflow: Maintain face velocity >100 fpm to capture potential dust or vapors.

o Decontamination: All surfaces must be wiped down with a mild alkaline solution (10%
Sodium Carbonate) followed by water to degrade trace residues.

Personal Protective Equipment (PPE)[1]

e Hands: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o OQuter Layer: Nitrile (minimum 8 mil) or Laminate (Silver Shield) for prolonged handling.

o Logic: Methanol-based solvents often used with this compound can permeate thin nitrile,
carrying the sensitizer to the skin.

» Respiratory: If solid/dusty and outside a hood (emergency only), use a Full-Face Respirator
with P100/Organic Vapor cartridges.
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Part 4: Disposal Procedures
Decision Logic for Waste Classification

This workflow ensures compliance with RCRA (USA) and hazardous waste regulations.
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Waste Generation
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(MEE (O] Y

Pack in UN-Rated
Poly Container

:
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Cyanide-Bearing
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(w/ Scrubber)
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Figure 1: Decision tree for classifying and preparing Dimethyl cyanocarbonimidate waste
streams.

Detailed Disposal Protocol
Option A: Commercial Incineration (Recommended)

This is the only method guaranteeing complete destruction of the N-cyano moiety without
generating secondary hazardous waste.

o Container Selection: Use High-Density Polyethylene (HDPE) drums or jars. Avoid metal
containers as the compound may react with metal oxides over time.

e pH Adjustment: If the waste is in solution, verify pH is > 8.0.

o Why: Acidic waste streams mixed with this compound in a bulk solvent drum can slowly
evolve HCN gas, pressurizing the drum and endangering waste handlers.

e Labeling:

o

Primary Tag: Hazardous Waste.

[¢]

Constituents: "Dimethyl cyanocarbonimidate, Methanol (if solvent used)."

o

Hazard Codes: Toxic, Irritant.[4]

o

Special Note: "Nitrogenous Organic - Incinerate Only."

Option B: Spill Cleanup (Emergency)

Do NOT use water. Water may spread the chemical and initiate uncontrolled hydrolysis.
 Isolate: Evacuate the immediate area (15 ft radius).
e Absorb: Use a dry, non-combustible absorbent (Vermiculite or Chemizorb®).

e Neutralize (Surface Only): After bulk removal, treat the surface with a solution of 10%
Sodium Hypochlorite (Bleach) and 5% Sodium Hydroxide.

o Mechanism:[5] Alkaline chlorination oxidizes the cyano group to cyanate (
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) and then to nitrogen/carbonate, breaking the toxic bond.

» Disposal: Collect all absorbent and PPE into a sealed hazardous waste bag/drum.

Part 5: Storage & Stability[5]

o Temperature: Store at 2°C — 8°C (Refrigerated). Thermal degradation accelerates above
25°C.

o Atmosphere: Hygroscopic. Store under Argon or Nitrogen. Moisture initiates hydrolysis.

o Shelf Life: Re-test purity every 6 months. Appearance of yellow/orange discoloration
indicates decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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